Cas no 104483-20-7 (1-chloroethyl 2-methylbutan-2-yl Carbonate)
104483-20-7 structure
Product Name:1-chloroethyl 2-methylbutan-2-yl Carbonate
CAS No:104483-20-7
MF:C8H15ClO3
MW:194.655902147293
CID:1143353
PubChem ID:14593422
Update Time:2025-04-20
1-chloroethyl 2-methylbutan-2-yl Carbonate Chemical and Physical Properties
Names and Identifiers
-
- 1-chloroethyl 2-methylbutan-2-yl Carbonate
- DTXSID50561979
- Carbonic acid, 1-chloroethyl 1,1-dimethylpropyl ester
- 104483-20-7
-
- Inchi: 1S/C8H15ClO3/c1-5-8(3,4)12-7(10)11-6(2)9/h6H,5H2,1-4H3
- InChI Key: WYFONWYSDOYSRB-UHFFFAOYSA-N
- SMILES: ClC(C)OC(=O)OC(C)(C)CC
Computed Properties
- Exact Mass: 194.07105
- Monoisotopic Mass: 194.0709720g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
1-chloroethyl 2-methylbutan-2-yl Carbonate Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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